methyl 4-(N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethylsulfamoyl]benzoate
• InChI: InChI=1S/C20H22N4O4S/c1-14-18(15(2)24(23-14)19-6-4-5-12-21-19)11-13-22-29(26,27)17-9-7-16(8-10-17)20(25)28-3/h4-10,12,22H,11,13H2,1-3H3
• InChI Key: WNHZOCVDFIKADF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CCNS(=O)(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol
• CAS No.: 2034481-84-8

Description

Methyl 4-(N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)sulfamoyl)benzoate is a useful research compound. Its molecular formula is C20H22N4O4S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Systems

Research by Selič et al. (1997) discusses the preparation of methyl 2-[bis(acetyl)ethenyl]aminopropenoate and its reactions with N- and C-nucleophiles to yield heterocyclic systems such as derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones. This illustrates the compound's utility in synthesizing fused heterocyclic systems, a fundamental aspect of medicinal chemistry and material science (Selič, Stanovnik, 1997).

Polarographic Studies

Johansson and Wendsjö (1983) conducted a polarographic study of alkyl imidazolyl sulfoxides and sulfides, providing insights into the electrochemical behaviors of compounds containing pyridine and sulfide functionalities. This research can inform the development of electrochemical sensors and the study of redox-active pharmaceuticals (Johansson, Wendsjö, 1983).

Antibacterial Evaluation

Azab, Youssef, and El‐Bordany (2013) focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. Their work highlights the potential of sulfonamide-containing compounds in developing new antibacterial treatments, contributing to the ongoing search for effective therapies against resistant bacterial strains (Azab, Youssef, El‐Bordany, 2013).

Supramolecular Chemistry

Portilla et al. (2007) explored the hydrogen-bonded supramolecular structures of three substituted 4-pyrazolylbenzoates. Their research demonstrates the importance of such compounds in understanding hydrogen bonding and supramolecular assembly, which are critical for the design of molecular recognition systems and nanotechnology applications (Portilla et al., 2007).

Mechanism of Action

Target of Action

Similar compounds with pyrazoline and imidazole moieties have been reported to have a broad range of biological activities .

Mode of Action

Compounds with similar structures have been reported to interact with various targets, leading to a range of biological activities .

Biochemical Pathways

Similar compounds have been reported to affect various pathways, leading to a range of biological activities .

Result of Action

Similar compounds have been reported to have a range of effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action of similar compounds .